Cas no 61948-70-7 (7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione)
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Quinazolinedione, 7,8-dimethoxy-
- 7,8-dimethoxy-1H-quinazoline-2,4-dione
- 7,8-dimethoxy-1,2,3,4-tetrahydroquinazoline-2,4-dione
- SCHEMBL10954823
- 61948-70-7
- 7,8-Dimethoxyquinazoline-2,4(1H,3H)-dione
- 7,8-Dimethoxyquinazoline-2,4-dione
- AKOS027254725
- AM805842
- AS-65046
- 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione
- CS-0037070
- 7,8-dimethoxy-2,4-(1H,3H)-quinazolinedione
- DTXSID00488304
- 2,4(1H,3H)-QUINAZOLINEDIONE,7,8-DIMETHOXY-
- MFCD12911749
- ZNCZFFBFTRODRN-UHFFFAOYSA-N
-
- MDL: MFCD12911749
- Inchi: 1S/C10H10N2O4/c1-15-6-4-3-5-7(8(6)16-2)11-10(14)12-9(5)13/h3-4H,1-2H3,(H2,11,12,13,14)
- InChI Key: ZNCZFFBFTRODRN-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC2C(NC(NC=21)=O)=O)OC
Computed Properties
- Exact Mass: 222.0641
- Monoisotopic Mass: 222.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 76.66
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM215580-250mg |
7,8-Dimethoxyquinazoline-2,4(1H,3H)-dione |
61948-70-7 | 95% | 250mg |
$233 | 2022-12-31 | |
| Chemenu | CM215580-1g |
7,8-Dimethoxyquinazoline-2,4(1H,3H)-dione |
61948-70-7 | 95% | 1g |
$465 | 2022-12-31 | |
| Chemenu | CM215580-5g |
7,8-Dimethoxyquinazoline-2,4(1H,3H)-dione |
61948-70-7 | 95% | 5g |
$1255 | 2022-12-31 | |
| Chemenu | CM215580-1g |
7,8-Dimethoxyquinazoline-2,4(1H,3H)-dione |
61948-70-7 | 95% | 1g |
$404 | 2021-08-04 | |
| Chemenu | CM215580-5g |
7,8-Dimethoxyquinazoline-2,4(1H,3H)-dione |
61948-70-7 | 95% | 5g |
$1212 | 2021-08-04 | |
| TRC | Q990223-10mg |
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione |
61948-70-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | Q990223-50mg |
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione |
61948-70-7 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | Q990223-100mg |
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione |
61948-70-7 | 100mg |
$ 185.00 | 2022-06-03 | ||
| Alichem | A189011444-250mg |
2,4(1H,3h)-quinazolinedione, 7,8-dimethoxy- |
61948-70-7 | 95% | 250mg |
$192.92 | 2023-09-01 | |
| Alichem | A189011444-1g |
2,4(1H,3h)-quinazolinedione, 7,8-dimethoxy- |
61948-70-7 | 95% | 1g |
$500.50 | 2023-09-01 |
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione (CAS No. 61948-70-7): A Comprehensive Overview
7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione (CAS No. 61948-70-7) is a specialized quinazoline derivative with significant interest in pharmaceutical and chemical research. This compound, known for its unique structural features, has been explored for various applications, particularly in drug discovery and organic synthesis. The presence of dimethoxy groups at the 7 and 8 positions enhances its reactivity and potential biological activity, making it a valuable scaffold for medicinal chemistry.
The chemical structure of 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione includes a quinazoline core, a heterocyclic system that is widely studied for its pharmacological properties. Researchers have investigated this compound for its potential as a kinase inhibitor, a class of molecules that play a crucial role in regulating cellular processes. Given the growing interest in targeted therapies and precision medicine, this compound has garnered attention for its possible applications in treating diseases like cancer and inflammatory disorders.
In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in high-throughput screening and computational drug design. 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione fits into this trend as a promising candidate for further exploration. Its synthesis and derivatization have been topics of interest in academic and industrial research, with studies focusing on optimizing yields and developing greener synthetic routes.
From a commercial perspective, 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. The compound’s purity and stability are critical factors for its use in drug development pipelines, and suppliers often provide detailed analytical data to ensure quality compliance. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like this are likely to remain in high demand.
Beyond its pharmaceutical applications, 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione has also been studied in the context of material science. Its conjugated system and electron-rich moieties make it a potential candidate for developing organic semiconductors or fluorescent probes. This versatility underscores the compound’s relevance across multiple scientific disciplines, aligning with the broader trend of interdisciplinary research in chemistry and biology.
For researchers and industry professionals seeking detailed information about 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione, key considerations include its solubility profile, stability under various conditions, and compatibility with common reagents. These properties are essential for designing experiments and scaling up processes. Additionally, the compound’s spectroscopic data (e.g., NMR, IR, and mass spectra) are often requested to confirm identity and purity, highlighting the importance of reliable characterization methods.
In summary, 7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione (CAS No. 61948-70-7) represents a fascinating example of a multifunctional heterocyclic compound with broad potential in both life sciences and material applications. Its continued study is expected to yield valuable insights and innovations, particularly in the fields of drug discovery and functional materials. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in modern science and technology.
61948-70-7 (7,8-Dimethoxy-2,4(1H,3H)-quinazolinedione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)